Cas no 90326-61-7 (5-Bromo-2-methoxy-4-methylbenzoic acid)

• Product Name: 5-Bromo-2-methoxy-4-methylbenzoic acid
• CAS No: 90326-61-7
• MF: C₉H₉BrO₃
• MW: 245.069962263107
• MDL: MFCD21234732
• CID: 1033015
• PubChem ID: 18687393
• Update Time: 2025-11-02

5-Bromo-2-methoxy-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-methoxy-4-methylbenzoic acid
• Benzoic acid, 5-bromo-2-methoxy-4-methyl-
• JQSRUIYBQNPWQR-UHFFFAOYSA-N
• 5032AC
• AK120107
• Z2044769611
• 5-Bromo-2-methoxy-4-methylbenzoic acid (ACI)
• o-Anisic acid, 5-bromo-4-methyl- (7CI)

• MDL： MFCD21234732
• Inchi： 1S/C9H9BrO3/c1-5-3-8(13-2)6(9(11)12)4-7(5)10/h3-4H,1-2H3,(H,11,12)
• InChI Key： JQSRUIYBQNPWQR-UHFFFAOYSA-N
• SMILES： O=C(C1C(OC)=CC(C)=C(Br)C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 5-Bromo-2-methoxy-4-methylbenzoic acid

5-Bromo-2-methoxy-4-methylbenzoic Acid (CAS No. 90326-61-7): A Comprehensive Overview

5-Bromo-2-methoxy-4-methylbenzoic acid (CAS No. 90326-61-7) is a specialized organic compound that has garnered significant attention in the field of chemical research and industrial applications. This aromatic carboxylic acid, characterized by its unique bromine and methoxy substituents, serves as a versatile intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. With the growing demand for halogenated benzoic acid derivatives, this compound has become a focal point for researchers exploring novel synthetic pathways and applications.

The molecular structure of 5-bromo-2-methoxy-4-methylbenzoic acid features a benzoic acid core substituted with a bromine atom at the 5-position, a methoxy group at the 2-position, and a methyl group at the 4-position. This arrangement imparts distinct chemical properties, making it a valuable building block in organic synthesis. Recent studies highlight its role in the development of drug candidates, particularly in the design of anti-inflammatory and antimicrobial agents. The compound's CAS number 90326-61-7 is frequently searched in scientific databases, reflecting its relevance in contemporary research.

One of the most intriguing aspects of 5-bromo-2-methoxy-4-methylbenzoic acid is its application in pharmaceutical intermediates. Researchers are increasingly leveraging its structural features to create derivatives with enhanced bioactivity. For instance, its bromine substituent offers a reactive site for further functionalization, enabling the synthesis of complex molecules. This aligns with current trends in medicinal chemistry, where halogenated compounds are prized for their ability to improve drug potency and selectivity.

In addition to pharmaceuticals, CAS 90326-61-7 finds utility in the agrochemical sector. Its derivatives are explored for their potential as herbicides and pesticides, addressing the global need for sustainable crop protection solutions. The compound's stability under various environmental conditions makes it a promising candidate for formulating next-generation agrochemicals. This application is particularly relevant given the rising focus on green chemistry and eco-friendly pest management strategies.

The synthesis of 5-bromo-2-methoxy-4-methylbenzoic acid typically involves bromination and methoxylation of precursor molecules, followed by purification steps to achieve high purity. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure the compound meets stringent quality standards. These methods are critical for applications in high-value chemical production, where purity and consistency are paramount.

Market dynamics for 5-bromo-2-methoxy-4-methylbenzoic acid reflect its growing importance. The compound is increasingly sourced by chemical manufacturers and research institutions worldwide. Its demand is driven by the expanding pharmaceutical and agrochemical industries, particularly in regions like North America, Europe, and Asia-Pacific. Suppliers often highlight its CAS number 90326-61-7 in product catalogs to facilitate easy identification and procurement.

From a regulatory standpoint, 5-bromo-2-methoxy-4-methylbenzoic acid is generally regarded as safe for research and industrial use when handled according to standard protocols. However, users are advised to consult safety data sheets (SDS) and adhere to guidelines for storage and disposal. This precautionary approach aligns with industry best practices for handling specialty chemicals.

Looking ahead, the future of 5-bromo-2-methoxy-4-methylbenzoic acid appears promising. Innovations in synthetic chemistry and catalysis may further enhance its accessibility and application scope. As researchers continue to explore its potential, this compound is poised to play a pivotal role in advancing drug discovery and sustainable agriculture. Its versatility and unique properties ensure it remains a subject of interest for years to come.

In conclusion, 5-bromo-2-methoxy-4-methylbenzoic acid (CAS No. 90326-61-7) stands as a testament to the ingenuity of modern chemical science. Its multifaceted applications, from pharmaceuticals to agrochemicals, underscore its value as a key intermediate in diverse industries. For researchers and manufacturers alike, understanding its properties and potential is essential for harnessing its full capabilities in innovative and impactful ways.